Cas no 889879-77-0 (3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]-)

• Product name: 3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]-
• CAS No: 889879-77-0
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• CID: 617048
• PubChem ID: 11644442

3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-[(2-methylphenyl)thio]-
• 2-(2-methylphenyl)sulfanylpyridine-3-carboxylic acid
• DTXSID10469942
• 889879-77-0

• Inchi： InChI=1S/C13H11NO2S/c1-9-5-2-3-7-11(9)17-12-10(13(15)16)6-4-8-14-12/h2-8H,1H3,(H,15,16)
• InChI Key： YYYVTJQBWIYONL-UHFFFAOYSA-N
• SMILES： CC1=CC=CC=C1SC2=C(C=CC=N2)C(=O)O

Computed Properties

• Exact Mass: 245.05104977g/mol
• Monoisotopic Mass: 245.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.5Ų